6-Thiocyanato-fad
6-Thiocyanato-fad
Brand Name:
Vulcanchem
CAS No.:
101760-87-6
VCID:
VC0010246
InChI:
InChI=1S/C28H32N10O15P2S/c1-10-3-12-16(22(11(10)2)56-7-29)34-18-25(35-28(45)36-26(18)44)37(12)4-13(39)19(41)14(40)5-50-54(46,47)53-55(48,49)51-6-15-20(42)21(43)27(52-15)38-9-33-17-23(30)31-8-32-24(17)38/h3,8-9,13-15,19-21,27,39-43H,4-6H2,1-2H3,(H,46,47)(H,48,49)(H2,30,31,32)(H,36,44,45)
SMILES:
CC1=CC2=C(C(=C1C)SC#N)N=C3C(=O)NC(=O)N=C3N2CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
Molecular Formula:
C28H32N10O15P2S
Molecular Weight:
842.6 g/mol
6-Thiocyanato-fad
CAS No.: 101760-87-6
VCID: VC0010246
Molecular Formula: C28H32N10O15P2S
Molecular Weight: 842.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 101760-87-6 |
|---|---|
| Product Name | 6-Thiocyanato-fad |
| Molecular Formula | C28H32N10O15P2S |
| Molecular Weight | 842.6 g/mol |
| IUPAC Name | [10-[5-[[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2,3,4-trihydroxypentyl]-7,8-dimethyl-2,4-dioxobenzo[g]pteridin-6-yl] thiocyanate |
| Standard InChI | InChI=1S/C28H32N10O15P2S/c1-10-3-12-16(22(11(10)2)56-7-29)34-18-25(35-28(45)36-26(18)44)37(12)4-13(39)19(41)14(40)5-50-54(46,47)53-55(48,49)51-6-15-20(42)21(43)27(52-15)38-9-33-17-23(30)31-8-32-24(17)38/h3,8-9,13-15,19-21,27,39-43H,4-6H2,1-2H3,(H,46,47)(H,48,49)(H2,30,31,32)(H,36,44,45) |
| Standard InChIKey | PLNGEFWUGKMPAV-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C(=C1C)SC#N)N=C3C(=O)NC(=O)N=C3N2CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Canonical SMILES | CC1=CC2=C(C(=C1C)SC#N)N=C3C(=O)NC(=O)N=C3N2CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O |
| Synonyms | 6-SCN-FAD 6-thiocyanato-FAD |
| PubChem Compound | 127977 |
| Last Modified | Jul 17 2023 |
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